Docosenoyl-CoA

• Molecular Formula: C43H76N7O17P3S
• Molecular Weight: 1088.1 g/mol
• IUPAC Name: S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (Z)-docos-13-enethioate
• InChI: InChI=1S/C43H76N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-34(52)71-27-26-45-33(51)24-25-46-41(55)38(54)43(2,3)29-64-70(61,62)67-69(59,60)63-28-32-37(66-68(56,57)58)36(53)42(65-32)50-31-49-35-39(44)47-30-48-40(35)50/h11-12,30-32,36-38,42,53-54H,4-10,13-29H2,1-3H3,(H,45,51)(H,46,55)(H,59,60)(H,61,62)(H2,44,47,48)(H2,56,57,58)/b12-11-/t32-,36-,37-,38?,42-/m1/s1
• InChI Key: OWGHRDKRIGXBJM-LTBWFSTHSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Canonical SMILES: CCCCCCCCC=CCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O

Description

Docosenoyl-CoA is an organic molecule.

Scientific Research Applications

1. Biosynthesis of Long-Chain Fatty Alcohols and Wax Esters Research shows that very long-chain fatty alcohols (VLCFAlcs) and wax esters (WEs), which include compounds like docosenoyl-CoA, have a broad range of applications. These include use in personal care products, lubricants, varnishes, inks, detergents, resins, plastics, and as coatings for fruits and pills. VLCFAlcs like docosanol are utilized as emollients, emulsifiers, and thickeners in cosmetics and as nutritional supplements (Wenning, Siewers, & Nielsen, 2016).

2. Role in Metabolic Engineering for Production of Biochemicals Metabolic engineering, particularly in Saccharomyces cerevisiae, has been explored for the production of very-long-chain fatty acid (VLCFA)-derived chemicals. This includes the manipulation of VLCFA-CoAs like docosenoyl-CoA for producing high-value chemicals like docosanol. Such metabolic engineering efforts aim to provide a scalable, stable, and sustainable method for chemical production (Yu et al., 2017).

3. Potential in Producing Renewable Biochemicals The use of engineered yeast strains for the production of renewable biochemicals from acetyl-CoA, including isoprenoids, has been studied. This includes the manipulation of yeast metabolism to leverage docosenoyl-CoA and related compounds for higher yields under certain conditions, suggesting potential in renewable biochemical production (Kwak et al., 2017).

4. Implications in Human Health and Disease Mutations in genes related to CoA metabolism, including those involving long-chain fatty acyl-CoAs, have been linked to various health conditions. This demonstrates the critical role of these compounds in human health and potential therapeutic targets (Iuso et al., 2018).

5. Insights into Fatty Acid Oxidation and Cellular Metabolism Studies on peroxisomal and mitochondrial oxidation of fatty acids, including long-chain fatty acids like docosenoyl-CoA, offer insights into the sources of acetyl-CoA for malonyl-CoA synthesis in the heart. This highlights the significance of these processes in cellular energy metabolism (Bian et al., 2005).